CAY10638
CAY10638
Prostaglandins have a short life in vivo because NAD Thiazolidinediones (TZDs) are a class of PPARγ agonists that have potent 15-PGDH inhibitory activity. CAY10638 is a TZD derivative that inhibits 15-PGDH activity with an IC50 value of 31 nM.
Brand Name:
Vulcanchem
CAS No.:
1221413-57-5
VCID:
VC0157848
InChI:
InChI=1S/C16H13NO3S2/c18-15-14(22-16(19)17-15)10-11-3-5-12(6-4-11)20-8-7-13-2-1-9-21-13/h1-6,9-10H,7-8H2,(H,17,18,19)/b14-10-
SMILES:
C1=CSC(=C1)CCOC2=CC=C(C=C2)C=C3C(=O)NC(=O)S3
Molecular Formula:
C16H13NO3S2
Molecular Weight:
331.404
CAY10638
CAS No.: 1221413-57-5
Reference Standards
VCID: VC0157848
Molecular Formula: C16H13NO3S2
Molecular Weight: 331.404
| CAS No. | 1221413-57-5 |
|---|---|
| Product Name | CAY10638 |
| Molecular Formula | C16H13NO3S2 |
| Molecular Weight | 331.404 |
| IUPAC Name | (5Z)-5-[[4-(2-thiophen-2-ylethoxy)phenyl]methylidene]-1,3-thiazolidine-2,4-dione |
| Standard InChI | InChI=1S/C16H13NO3S2/c18-15-14(22-16(19)17-15)10-11-3-5-12(6-4-11)20-8-7-13-2-1-9-21-13/h1-6,9-10H,7-8H2,(H,17,18,19)/b14-10- |
| Standard InChIKey | NTKWOUHXDKSPIX-UHFFFAOYSA-N |
| SMILES | C1=CSC(=C1)CCOC2=CC=C(C=C2)C=C3C(=O)NC(=O)S3 |
| Description | Prostaglandins have a short life in vivo because NAD Thiazolidinediones (TZDs) are a class of PPARγ agonists that have potent 15-PGDH inhibitory activity. CAY10638 is a TZD derivative that inhibits 15-PGDH activity with an IC50 value of 31 nM. |
| Synonyms | Thiazolidinedione derivative |
| Reference | 1.Hansen, H.S. 15-Hydroxyprostaglandin dehydrogenase. A review. Prostaglandins 12, 647-679 (1976). |
| PubChem Compound | 46233465 |
| Last Modified | Nov 11 2021 |
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